25C-NBOH hydrochloride

Specification

• CAS No.: 1539266-20-0
• Molecular Formula: C17H21Cl2NO3
• Molecular Weight: 358.3 g/mol
• IUPAC Name: 2-[[2-(4-chloro-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride
• Standard InChI: InChI=1S/C17H20ClNO3.ClH/c1-21-16-10-14(18)17(22-2)9-12(16)7-8-19-11-13-5-3-4-6-15(13)20;/h3-6,9-10,19-20H,7-8,11H2,1-2H3;1H
• Standard InChI Key: AGSWPCDXODCJBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CCNCC2=CC=CC=C2O)OC)Cl.Cl

Introduction

Chemical Properties and Structure

2-[[2-(4-chloro-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride is characterized by a complex molecular structure consisting of a chloro and dimethoxy-substituted phenyl ring linked to an ethylamino group attached to a phenol backbone, formed as a hydrochloride salt. The compound's essential chemical properties are summarized in Table 1.

Table 1: Chemical Properties of 2-[[2-(4-chloro-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride

Property	Value
CAS Number	1539266-20-0
Molecular Formula	C17H21Cl2NO3
Molecular Weight	358.3 g/mol
IUPAC Name	2-[[2-(4-chloro-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride
Standard InChI	InChI=1S/C17H20ClNO3.ClH/c1-21-16-10-14(18)17(22-2)9-12(16)7-8-19-11-13-5-3-4-6-15(13)20;/h3-6,9-10,19-20H,7-8,11H2,1-2H3;1H
Standard InChIKey	AGSWPCDXODCJBI-UHFFFAOYSA-N
SMILES	COC1=CC(=C(C=C1CCNCC2=CC=CC=C2O)OC)Cl.Cl

The molecular structure of this compound features a 4-chloro-2,5-dimethoxyphenyl moiety connected to an ethylamino linker, which is further attached to a benzylalcohol group. This particular arrangement confers specific physicochemical properties and contributes to its biological activity profile.

Related Compounds and Structural Analogs

2-[[2-(4-chloro-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride belongs to a family of structurally related compounds, including several close analogs that differ primarily in the halogen substitution on the phenyl ring. Table 2 presents a comparison of this compound with its structural relatives.

Table 2: Comparison of 2-[[2-(4-chloro-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Difference
2-[[2-(4-chloro-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride (25C-NBOH)	C17H21Cl2NO3	358.3	Chloro substituent at position 4
2-[[2-(2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride (25-NBOH)	C17H22ClNO3	323.8	No halogen substituent
2-((2-(4-Iodo-2,5-dimethoxyphenyl)ethylamino)methyl)phenol (25I-NBOH)	C17H20INO3	~429.9	Iodo substituent at position 4
25B-NBOH	C17H21BrNO3.HCl	~402.7	Bromo substituent at position 4
25E-NBOH	C19H26NO3.HCl	~351.9	Ethyl substituent at position 4

The structural similarities between these compounds result in comparable pharmacological profiles, though potency and selectivity for specific receptor subtypes may vary significantly.

Pharmacological Properties

Receptor Binding Profile

2-[[2-(4-chloro-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride and its analogs demonstrate high affinity and efficacy at serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. The compound's interaction with these receptors is believed to be responsible for its psychoactive effects, similar to other phenethylamine derivatives.

Research findings from pharmacological studies of related NBOH compounds indicate that:

• 25C-NBOH functions as a high-affinity full agonist at both 5-HT2A and 5-HT2C receptors

• The binding profile is consistent with other halogenated analogs in the series

• The compound may exhibit activity at monoamine transporters, though this aspect has been more extensively studied for the related NBOMe compounds

Structure-Activity Relationships

The presence of the 4-chloro substituent on the phenyl ring appears to influence both receptor binding affinity and functional activity. The 2,5-dimethoxy substitution pattern is a common feature among potent serotonergic compounds and contributes significantly to the compound's ability to interact with 5-HT receptors. The phenol moiety distinguishes the NBOH series from the related NBOMe compounds, potentially affecting pharmacokinetic properties such as absorption, distribution, metabolism, and excretion.

Behavioral and Pharmacological Studies

Locomotor Activity Studies

In preclinical investigations, 25C-NBOH has demonstrated significant effects on locomotor activity in animal models. Research has shown that:

• 25C-NBOH produces time-dependent and dose-dependent depression of locomotor activity in mice

• Depressant effects typically occur within 10 minutes following administration

• The maximal depressant effect has been observed to last approximately 30 minutes

• Significant locomotor depression has been reported at doses of 5, 10, and 25 mg/kg

Drug discrimination studies provide valuable insights into the subjective effects of compounds by determining whether test subjects perceive them as similar to known reference drugs. In studies with 25C-NBOH:

• The compound has demonstrated full substitution for the discriminative stimulus effects produced by 0.5 mg/kg of 2,5-dimethoxy-4-methylamphetamine (DOM)

• The ED50 (median effective dose) for this effect was calculated to be 0.096 mg/kg

• At the dose that produced full substitution, 25C-NBOH significantly decreased response rate

• These findings suggest that 25C-NBOH produces subjective effects similar to those of classical hallucinogens

Table 3: Comparative Potency of NBOH Compounds in Drug Discrimination Studies

Compound	ED50 (mg/kg)	Full Substitution for DOM	Effect on Response Rate
25B-NBOH	0.0095	Yes	Increased at 0.01 and 0.025 mg/kg
25C-NBOH	0.096	Yes	Decreased at fully substituting dose
25E-NBOH	0.072	Yes	Decreased at fully substituting dose
25I-NBOH	Not determined	Partial (66% at 0.25 mg/kg)	Suppressed at 1 mg/kg with adverse effects

These comparative data indicate that 25C-NBOH possesses substantial potency in producing hallucinogen-like effects, though it is less potent than 25B-NBOH in this regard.

Comparison with Related Compound Classes

NBOH vs. NBOMe Compounds

The NBOH compounds, including 2-[[2-(4-chloro-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride, are structurally related to the NBOMe series but differ in the terminal functional group. While NBOMe compounds contain a methoxy group, NBOH compounds feature a hydroxyl group. This structural difference affects:

• Receptor binding profiles and affinities

• Metabolic pathways and pharmacokinetic properties

• Potency and duration of effects

• Potential toxicity profiles

The NBOMe compounds (such as 25C-NBOMe) have been found to suppress locomotor activity in mice, showing slightly higher potency than the corresponding 2C-X compounds from which they are derived.

Relationship to 2C-X Phenethylamines

2-[[2-(4-chloro-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride is structurally related to 2C-C (2,5-dimethoxy-4-chlorophenethylamine), which belongs to the 2C family of phenethylamines. Research has shown that:

• 2C-C and similar 2C compounds fully substitute for the discriminative stimulus effects of LSD and/or DOM

• These compounds typically suppress locomotor activity in mice at doses ranging from 30 to 100 mg/kg

• 2C compounds generally function as potent full agonists at 5-HT2A receptors

• Some 2C compounds demonstrate activity at monoamine transporters, though this varies among individual compounds

The structural modifications in 25C-NBOH relative to 2C-C appear to enhance potency while potentially altering the pharmacological profile in ways that continue to be investigated.